N1-(5-chloro-2-cyanophenyl)-N2-(2-(1-methylindolin-5-yl)-2-(pyrrolidin-1-yl)ethyl)oxalamide

• IUPAC Name: N'-(5-chloro-2-cyanophenyl)-N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-pyrrolidin-1-ylethyl]oxamide
• InChI: InChI=1S/C24H26ClN5O2/c1-29-11-8-17-12-16(5-7-21(17)29)22(30-9-2-3-10-30)15-27-23(31)24(32)28-20-13-19(25)6-4-18(20)14-26/h4-7,12-13,22H,2-3,8-11,15H2,1H3,(H,27,31)(H,28,32)
• InChI Key: RGNHAXQTSFNGOY-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C1C=CC(=C2)C(CNC(=O)C(=O)NC3=C(C=CC(=C3)Cl)C#N)N4CCCC4
• Molecular Formula: C24H26ClN5O2
• Molecular Weight: 451.9 g/mol

Description

N1-(5-chloro-2-cyanophenyl)-N2-(2-(1-methylindolin-5-yl)-2-(pyrrolidin-1-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C24H26ClN5O2 and its molecular weight is 451.96. The purity is usually 95%.
BenchChem offers high-quality N1-(5-chloro-2-cyanophenyl)-N2-(2-(1-methylindolin-5-yl)-2-(pyrrolidin-1-yl)ethyl)oxalamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N1-(5-chloro-2-cyanophenyl)-N2-(2-(1-methylindolin-5-yl)-2-(pyrrolidin-1-yl)ethyl)oxalamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Organic Synthesis Applications

• The compound plays a role in the synthesis of heterocyclic compounds containing nitrogen or sulfur, demonstrating its utility in creating complex organic structures. For instance, it participates in reactions leading to the formation of 1-N-oxalamides of 2-acyl-5-chloro-1,2-dihydrothiazolo[5,4-b] pyridine, showcasing its versatility in organic transformations (Solov’eva et al., 1993).

Medicinal Chemistry

• In medicinal chemistry, the compound's derivatives have been investigated for their potential biological activities. Although specific applications related to drug use and dosage are excluded from this summary, the underlying chemical properties and structural modifications of this compound contribute significantly to its relevance in designing pharmacologically active molecules.

Heterocyclic Compound Development

• The structural manipulation of this compound aids in the development of novel heterocyclic compounds with potential applications in various scientific fields. This includes the synthesis of pyridine derivatives, which are crucial in many biological and chemical processes (Majumder et al., 2016). The ability to introduce diverse functional groups through the manipulation of this compound underscores its importance in synthetic chemistry and the development of new materials.